Cas no 33837-38-6 (1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone)

• Product Name: 1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone
• CAS No: 33837-38-6
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• MDL: MFCD01316598
• CID: 2944982
• Update Time: 2025-11-01

1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone
• 1-hydroxy-3,5-diphenyl-1,2-dihydropyrazin-2-one
• 1-hydroxy-3,5-diphenylpyrazin-2-one
• MLS000326521
• Bionet2_000493
• HMS1365G09
• HMS2163G10
• SMR000179098

• MDL： MFCD01316598
• Inchi： 1S/C16H12N2O2/c19-16-15(13-9-5-2-6-10-13)17-14(11-18(16)20)12-7-3-1-4-8-12/h1-11,20H
• InChI Key： GGLNFNVHMLTOJY-UHFFFAOYSA-N
• SMILES： ON1C=C(C2C=CC=CC=2)N=C(C1=O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 430
• XLogP3: 2.3
• Topological Polar Surface Area: 52.9

Additional information on 1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone

Introduction to 1-Hydroxy-3,5-Diphenyl-2(1H)-Pyrazinone (CAS No. 33837-38-6)

1-Hydroxy-3,5-diphenyl-2(1H)-pyrazinone, with the CAS number 33837-38-6, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor effects.

The molecular structure of 1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone is characterized by a pyrazinone ring substituted with hydroxyl and diphenyl groups. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for further research and development in pharmaceuticals.

Recent studies have highlighted the potential of 1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone has also shown significant analgesic effects. Research conducted at the University of California demonstrated that this compound effectively reduces pain sensitivity in animal models of chronic pain. The mechanism of action is believed to involve the modulation of nociceptive pathways in the central nervous system.

The antitumor activity of 1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone has been another area of focus. A study published in Cancer Research found that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression.

Beyond its therapeutic applications, 1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone has also been studied for its potential use as a synthetic intermediate in organic synthesis. Its versatile reactivity and stability make it a valuable building block for the synthesis of more complex molecules with diverse biological activities.

The synthesis of 1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone has been extensively studied, and several methods have been reported in the literature. One common approach involves the condensation of 3,5-diphenylpyrazine-2-one with an appropriate hydroxylating agent under controlled conditions. This method yields high purity and yield, making it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies suggest that 1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone is generally well-tolerated at therapeutic doses. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use.

The future prospects for 1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone are promising. Ongoing research is aimed at optimizing its pharmacological properties through structural modifications and exploring new delivery systems to enhance its therapeutic efficacy. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, 1-hydroxy-3,5-diphenyl-2(1H)-pyrazinone (CAS No. 33837-38-6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical sciences.